Cas no 2375268-90-7 (5-(difluoromethyl)-1-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine)

• Product Name: 5-(difluoromethyl)-1-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine
• CAS No: 2375268-90-7
• MF: C₈H₁₁F₂N₃
• MW: 187.189848184586
• CID: 6282847
• PubChem ID: 145874474
• Update Time: 2025-06-11

5-(difluoromethyl)-1-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• EN300-7444096
• 2375268-90-7
• 5-(difluoromethyl)-1-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine

• Inchi： 1S/C8H11F2N3/c1-13-7-3-2-5(8(9)10)12-6(7)4-11-13/h4-5,8,12H,2-3H2,1H3
• InChI Key： VCYPUNHQAQDZMF-UHFFFAOYSA-N
• SMILES： FC(C1CCC2=C(C=NN2C)N1)F

Computed Properties

• Exact Mass: 187.09210369g/mol
• Monoisotopic Mass: 187.09210369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.8Ų

Additional information on 5-(difluoromethyl)-1-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine

Introduction to 5-(difluoromethyl)-1-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine (CAS No. 2375268-90-7)

5-(difluoromethyl)-1-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine, identified by its CAS number 2375268-90-7, is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the pyrazolo[4,3-b]pyridine scaffold, which is a privileged structure known for its wide-ranging pharmacological applications. The presence of a difluoromethyl group and a methyl substituent at specific positions enhances its molecular complexity and influences its interactions with biological targets.

The pyrazolo[4,3-b]pyridine core is a fused bicyclic system consisting of a pyrazole ring linked to a pyridine ring. This structural motif is highly versatile and has been extensively explored in drug discovery programs due to its ability to modulate various biological pathways. The difluoromethyl group, in particular, is a well-known pharmacophore that imparts metabolic stability and enhances binding affinity to biological targets. Its electron-withdrawing nature also contributes to the overall electronic properties of the molecule, making it an attractive candidate for further chemical optimization.

In recent years, there has been a growing interest in developing novel therapeutic agents based on the pyrazolo[4,3-b]pyridine scaffold. Several derivatives have shown promising activity in preclinical studies against various diseases, including cancer, inflammation, and infectious diseases. The compound 5-(difluoromethyl)-1-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine (CAS No. 2375268-90-7) represents an important derivative that has been investigated for its potential pharmacological effects.

One of the most compelling aspects of this compound is its ability to interact with multiple biological targets. For instance, studies have suggested that it may exhibit inhibitory activity against certain kinases and enzymes involved in cellular signaling pathways. These pathways are often dysregulated in diseases such as cancer and inflammatory disorders. The difluoromethyl group plays a crucial role in modulating the binding interactions by enhancing the molecule's lipophilicity and improving its metabolic stability.

Recent advancements in computational chemistry have allowed researchers to predict the binding modes of this compound with high accuracy. Molecular docking studies have revealed that it can bind effectively to several protein targets, including those involved in tumor growth and progression. These findings have prompted further investigation into its potential as an anti-cancer agent. Additionally, the methyl substituent at the 1-position of the pyrazole ring contributes to the overall stability of the molecule and may influence its pharmacokinetic properties.

The synthesis of 5-(difluoromethyl)-1-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine (CAS No. 2375268-90-7) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the difluoromethyl group is particularly challenging due to its sensitivity to reaction conditions. However, recent developments in synthetic methodologies have made it possible to introduce this moiety with greater ease and efficiency.

One of the key challenges in medicinal chemistry is optimizing a compound's pharmacokinetic profile while maintaining its biological activity. The pyrazolo[4,3-b]pyridine scaffold offers several advantages in this regard due to its favorable solubility and bioavailability properties. The presence of both polar and non-polar substituents in 5-(difluoromethyl)-1-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine (CAS No. 2375268-90-7) helps balance these properties effectively.

In conclusion,5-(difluoromethyl)-1-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine (CAS No. 2375268-90-7) is a promising compound with significant potential in drug discovery. Its unique structural features and interactions with biological targets make it an attractive candidate for further development. As research continues in this area,this compound could play a crucial role in the development of novel therapeutic agents for various diseases.